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Compound of Interest

Compound Name: Valinal
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Cat. No.: B13919145

This guide provides essential safety and logistical information for the proper disposal of L-
Valine, a common amino acid used in laboratory research. Adherence to these procedures is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This
document is intended for researchers, scientists, and drug development professionals who
handle L-Valine in a laboratory setting.

Data Presentation: Physical and Chemical
Properties of L-Valine

A summary of key quantitative data for L-Valine is presented in the table below for easy
reference. This information is critical for safe handling and storage.

Property

Value

Physical State

White crystalline powder

Molecular Formula

C5H11NO2

Molecular Weight 117.15 g/mol [1]
Melting Point 315 °C (decomposes)[2]

B Soluble in water; partially soluble in cold water.
Solubility

[2](3]

log Pow (n-octanol/water)

-2.26

Stability

Stable under normal conditions.[3]
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Experimental Protocols: Detailed Disposal
Methodologies

While L-Valine is not classified as a hazardous substance, it is imperative to follow proper
disposal protocols to prevent environmental contamination and maintain laboratory safety.[2]
The following step-by-step procedures should be followed for the disposal of L-Valine and
associated materials.

Personal Protective Equipment (PPE)

Before handling L-Valine waste, ensure you are wearing the appropriate personal protective
equipment:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.

Lab Coat: A standard laboratory coat to prevent skin contact.

Respiratory Protection: A certified respirator is recommended if there is a risk of generating
dust.

Step-by-Step Disposal Protocol

1. Solid L-Valine Waste (Unused or Expired)

e Segregation: Collect all solid L-Valine waste in a dedicated, clearly labeled, and sealed
waste container.

e Labeling: The container must be clearly labeled as "L-Valine Waste" and include any other
hazard information required by your institution.

o Storage: Store the sealed container in a designated chemical waste storage area, away from
incompatible materials such as strong oxidizing agents.[2]

o Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal contractor.
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2. Liquid L-Valine Waste (Solutions)

e Segregation: If L-Valine is dissolved in a solvent, the entire solution must be treated as
chemical waste.

e Collection: Collect all liquid waste containing L-Valine in a sealed, leak-proof, and chemically
compatible waste container.

e Labeling: Clearly label the container with "L-Valine Waste," the name of the solvent(s), and
the estimated concentration of L-Valine.

o Compatibility: Do not mix L-Valine solutions with other incompatible waste streams.

» Disposal: Dispose of the liquid waste through your institution's EHS office or a licensed
chemical waste disposal contractor.

3. Contaminated Labware and Debris

o Collection: Items such as gloves, weighing paper, pipette tips, and paper towels that are
contaminated with L-Valine should be collected in a dedicated, sealed plastic bag or
container.

o Labeling: Label the container as "L-Valine Contaminated Debris."

» Disposal: Dispose of the container as solid chemical waste through your institution's EHS
program.

4. Spill Management

In the event of an L-Valine spill, follow these steps:

o Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation.
Avoid inhaling any dust.

o Containment: For small dry spills, gently sweep or vacuum the material. To prevent the
material from becoming airborne, it can be slightly moistened with water.

o Collection: Place the swept material into a sealed, labeled container for disposal.
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» Cleaning: Thoroughly clean the affected area with a suitable solvent or detergent and water.
o Disposal: Dispose of all cleanup materials as "L-Valine Contaminated Debris."
Environmental Precautions:

Crucially, do not allow L-Valine to enter drains, sewers, or waterways. While not classified as
hazardous to the aquatic environment, release into the environment should be avoided as a

standard precautionary measure.[4]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-

Valine.
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Caption: Decision workflow for the proper disposal of L-Valine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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